Cas no 31465-72-2 (Benzene, 1-ethyl-4,5-dimethoxy-2-methyl-)

• Product Name: Benzene, 1-ethyl-4,5-dimethoxy-2-methyl-
• CAS No: 31465-72-2
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 1452645
• PubChem ID: 20735066
• Update Time: 2025-05-20

Benzene, 1-ethyl-4,5-dimethoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethyl-4,5-dimethoxy-2-methyl-
• SCHEMBL13067431
• 1-Ethyl-4,5-dimethoxy-2-methylbenzene
• 31465-72-2

• Inchi： 1S/C11H16O2/c1-5-9-7-11(13-4)10(12-3)6-8(9)2/h6-7H,5H2,1-4H3
• InChI Key： HCCLCOUVGYSPQP-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C)=C(C=1)CC)OC

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Additional information on Benzene, 1-ethyl-4,5-dimethoxy-2-methyl-

Comprehensive Guide to Benzene, 1-ethyl-4,5-dimethoxy-2-methyl- (CAS No. 31465-72-2): Properties, Applications, and Market Insights

Benzene, 1-ethyl-4,5-dimethoxy-2-methyl- (CAS No. 31465-72-2) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This aromatic derivative, characterized by its unique ethyl and dimethoxy substitutions, exhibits versatile properties that make it valuable for various applications. In this article, we delve into its chemical structure, synthesis, uses, and emerging trends, while addressing common queries from researchers and industry professionals.

The molecular formula of 1-ethyl-4,5-dimethoxy-2-methylbenzene reflects its distinct functional groups, which contribute to its reactivity and solubility. Researchers often explore its potential as an intermediate in the synthesis of complex molecules, particularly in pharmaceuticals and agrochemicals. Its methoxy groups enhance electron density, making it a candidate for electrophilic substitution reactions—a hot topic in organic chemistry forums and AI-driven research platforms.

One of the most searched questions about Benzene, 1-ethyl-4,5-dimethoxy-2-methyl- revolves around its synthetic routes. Common methods involve Friedel-Crafts alkylation or etherification of precursor compounds. Recent advancements in green chemistry have spurred interest in catalytic processes that minimize waste, aligning with the global push for sustainable manufacturing. This compound’s role in flavor and fragrance applications is another trending subtopic, as consumers increasingly seek natural-inspired additives.

From a market perspective, demand for dimethoxy-substituted benzene derivatives is rising due to their utility in high-value sectors. Analysts highlight its niche in electronic materials, where its stability under thermal stress is prized. Startups and academic labs are also investigating its potential in photocatalysis—a field booming with renewable energy innovations. SEO-optimized queries like “CAS 31465-72-2 suppliers” or “1-ethyl-4,5-dimethoxy-2-methylbenzene solubility” reflect practical industry needs.

Safety and handling of Benzene, 1-ethyl-4,5-dimethoxy-2-methyl- are frequently addressed in technical datasheets. While not classified as hazardous under standard regulations, proper storage away from oxidizers is recommended. Environmental persistence studies—a trending research area—suggest moderate biodegradability, prompting discussions on eco-friendly alternatives in peer-reviewed journals.

In conclusion, CAS No. 31465-72-2 represents a multifaceted compound bridging traditional chemistry and modern applications. Its adaptability to green synthesis and functional material design positions it as a compound of enduring relevance. For researchers, staying updated on patent filings (e.g., novel methoxybenzene catalysts) or subscribing to niche chemical databases can unlock further opportunities.